molecular formula C9H9ClN2S B8347681 7-Chloro-2-propyl-thiazolo[5,4-b]pyridine

7-Chloro-2-propyl-thiazolo[5,4-b]pyridine

Cat. No.: B8347681
M. Wt: 212.70 g/mol
InChI Key: WTCXJNCPJRHIDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Chloro-2-propyl-thiazolo[5,4-b]pyridine is a useful research compound. Its molecular formula is C9H9ClN2S and its molecular weight is 212.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9ClN2S

Molecular Weight

212.70 g/mol

IUPAC Name

7-chloro-2-propyl-[1,3]thiazolo[5,4-b]pyridine

InChI

InChI=1S/C9H9ClN2S/c1-2-3-7-12-8-6(10)4-5-11-9(8)13-7/h4-5H,2-3H2,1H3

InChI Key

WTCXJNCPJRHIDH-UHFFFAOYSA-N

Canonical SMILES

CCCC1=NC2=C(C=CN=C2S1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product of Example 5F (123 mg, 0.6332 mmol) and phosphorous oxychloride (2 mL) were refluxed for 1 hour under a nitrogen atmosphere. The solution was cooled in an ice bath, treated with ice, and the pH adjusted to 7 with 6N aqueous sodium hydroxide. Extracted with methylene chloride (3×50 mL) and dried the combined organic extracts over anhydrous sodium sulfate, filtered and concentrated under vacuum giving the title compound as a brown oil (120 mg, 0.564 mmol, 89%).
Quantity
123 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
89%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.